![molecular formula C24H32N6O2 B2431012 8-(2-(diethylamino)ethyl)-3-(2,5-dimethylbenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 919041-19-3](/img/structure/B2431012.png)
8-(2-(diethylamino)ethyl)-3-(2,5-dimethylbenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
Scientific Research Applications
- DEAEMA is a monomer used in the synthesis of pH-sensitive polymers. When polymerized, it forms poly(2-(diethylamino)ethyl methacrylate) (PDEAEMA). This polymer exhibits pH-responsive behavior due to the protonation/deprotonation of the amino groups. Researchers have explored its applications in drug delivery systems, sensors, and responsive coatings .
- PDEAEMA-based nanoparticles can encapsulate drugs and release them in response to changes in pH. These smart carriers are promising for targeted drug delivery, especially in acidic environments such as tumor tissues. The pH sensitivity allows controlled drug release at specific sites .
- DEAEMA has been used in Pickering emulsion polymerization, where it stabilizes the emulsion droplets. Researchers have synthesized composite microspheres by combining PDEAEMA with palygorskite clay. These microspheres find applications in controlled drug release, catalysis, and other fields .
- PDEAEMA-based nanoparticles can be functionalized with imaging agents (such as fluorescent dyes or contrast agents). These nanoparticles enable targeted imaging of specific tissues or cells, aiding in diagnostics and research .
- Hydrogels containing PDEAEMA can swell or collapse in response to changes in pH. These stimuli-responsive materials have applications in controlled drug release, tissue engineering, and wound healing .
- DEAEMA-containing polymers can be used to modify surfaces, imparting properties such as antifouling, antibacterial, or pH-responsive behavior. Coatings based on PDEAEMA find applications in biomedical devices, textiles, and sensors .
Polymerization and Smart Materials
Drug Delivery Systems
Emulsion Polymerization
Biomedical Imaging
Responsive Hydrogels
Surface Modification and Coatings
properties
IUPAC Name |
6-[2-(diethylamino)ethyl]-2-[(2,5-dimethylphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N6O2/c1-7-27(8-2)11-12-28-18(5)14-29-20-21(25-23(28)29)26(6)24(32)30(22(20)31)15-19-13-16(3)9-10-17(19)4/h9-10,13-14H,7-8,11-12,15H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYBZYZKUGVFARB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=C(C=CC(=C4)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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